Cas no 1250146-85-0 (1-(Pyridin-3-yl)octan-1-one)

1-(Pyridin-3-yl)octan-1-one structure
1-(Pyridin-3-yl)octan-1-one structure
Product Name:1-(Pyridin-3-yl)octan-1-one
CAS No:1250146-85-0
MF:C13H19NO
MW:205.296063661575
CID:1032060
PubChem ID:62620572
Update Time:2025-04-20

1-(Pyridin-3-yl)octan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyridin-3-yl)octan-1-one
    • 1-pyridin-3-yloctan-1-one
    • SCHEMBL552045
    • 1-Octanone, 1-(3-pyridinyl)-
    • 1250146-85-0
    • DTXSID00734434
    • AKOS011913463
    • Inchi: 1S/C13H19NO/c1-2-3-4-5-6-9-13(15)12-8-7-10-14-11-12/h7-8,10-11H,2-6,9H2,1H3
    • InChI Key: HXYIZHKBIDOHKS-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=CC=1)CCCCCCC

Computed Properties

  • Exact Mass: 205.146664230g/mol
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 30Ų

1-(Pyridin-3-yl)octan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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